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For researchers, scientists, and drug development professionals operating in high-vacuum

environments, the selection of an appropriate vacuum pump fluid is critical to achieving desired

pressure levels and maintaining a clean, contaminant-free system. This guide provides a

detailed comparison of two commonly discussed fluids: dodecahydroterphenyl (often referred

to as hydrogenated terphenyl) and Santovac 5, a polyphenyl ether. While both are utilized in

demanding temperature and pressure conditions, their performance characteristics in high-

vacuum systems differ significantly.

This comparison delves into their chemical nature, key performance metrics under vacuum,

and the standardized experimental protocols used to evaluate such fluids. The information

presented is intended to guide users in selecting the optimal fluid for their specific high-vacuum

application.

Chemical Composition and Primary Applications
Santovac 5 is an isomeric mixture of five-ring polyphenyl ethers.[1] Its molecular structure is

designed for very low volatility and exceptional thermal and chemical stability.[1] These

properties make it a premier choice for diffusion pump fluids in applications demanding ultra-

high vacuum (UHV) conditions, such as mass spectrometry, semiconductor manufacturing, and

aerospace research.[2]
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Dodecahydroterphenyl, on the other hand, is a partially hydrogenated terphenyl. It is part of a

broader class of hydrogenated terphenyls, which are complex mixtures of isomers with varying

degrees of hydrogenation.[3] These fluids are primarily engineered as high-temperature heat

transfer fluids due to their excellent thermal stability.[3] While they possess low volatility

compared to mineral oils, their application as a primary high-vacuum fluid is less common.

Quantitative Performance Data
The suitability of a fluid for high-vacuum applications is primarily determined by its vapor

pressure, thermal stability, and backstreaming characteristics. The following table summarizes

the key quantitative data for Santovac 5 and a common formulation of hydrogenated terphenyl.

Property
Dodecahydroterphenyl
(Partially Hydrogenated
Terphenyl)

Santovac 5 (Polyphenyl
Ether)

Vapor Pressure @ 25°C ~9.75 x 10-2 Torr (13 Pa) 4 x 10-10 Torr

Ultimate Pressure Achievable
Not typically used for UHV

applications
Down to 10-10 Torr range

Thermal Stability

High (Maximum operating

temperature as a heat transfer

fluid: ~345°C)

Very High (Thermally stable up

to 465°C)

Chemical Structure

Mixture of partially

hydrogenated terphenyl

isomers

Isomeric mixture of five-ring

polyphenyl ethers

Primary Application
High-temperature heat transfer

fluid

Ultra-high vacuum diffusion

pump fluid

Performance in High-Vacuum Environments
Vapor Pressure and Ultimate Vacuum:

The most critical differentiator between these two fluids for high-vacuum applications is their

vapor pressure. Santovac 5 exhibits an exceptionally low vapor pressure of 4 x 10-10 Torr at

room temperature.[1] This characteristic is fundamental to its ability to achieve ultra-high
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vacuum levels, with systems using Santovac 5 capable of reaching pressures in the 10-10 Torr

range.[2]

In contrast, the vapor pressure of partially hydrogenated terphenyl is significantly higher, in the

range of 10-2 Torr at the same temperature. This inherently limits the ultimate vacuum that can

be achieved in a system using this fluid.

Backstreaming:

Backstreaming, the migration of pump fluid molecules back into the vacuum chamber, is a

major source of contamination. Fluids with lower vapor pressure, like Santovac 5, generally

exhibit lower backstreaming tendencies.[2] This is crucial in sensitive applications such as

surface science and semiconductor processing, where molecular contamination can

compromise experimental results or device performance. While specific backstreaming data for

dodecahydroterphenyl in a vacuum pump is not readily available, its higher vapor pressure

suggests a greater propensity for backstreaming compared to Santovac 5.

Thermal Stability:

Both fluids demonstrate high thermal stability. Hydrogenated terphenyls are designed to

operate at continuous high temperatures in heat transfer systems.[3] Santovac 5 is also

renowned for its thermal robustness, resisting degradation at the high temperatures found

within diffusion pumps.[1] However, for UHV applications, the stability of Santovac 5 at

operating temperatures, coupled with its low vapor pressure, makes it the superior choice.

Experimental Protocols
The evaluation of fluids for high-vacuum applications follows standardized experimental

protocols to ensure accurate and reproducible data. Key performance parameters are

measured using the following methodologies:

1. Vapor Pressure Measurement:

The vapor pressure of low-volatility fluids is typically measured using a Knudsen effusion

method or a capacitance diaphragm gauge in a static or dynamic system. The experimental

setup involves heating a sample of the fluid in a vacuum chamber and measuring the resulting

pressure.
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2. Ultimate Pressure and Pumping Speed Measurement (ISO 21360-1):

The performance of a vacuum pump using a specific fluid is determined according to

international standards such as ISO 21360-1.[4][5][6] This standard outlines several methods

for measuring key parameters:

Throughput Method: A known, constant gas flow is introduced into the pump inlet, and the

resulting pressure is measured. This allows for the calculation of the pumping speed (volume

flow rate).[4]

Orifice Method: This method is used for very low pressures (high and ultra-high vacuum) and

involves measuring the pressure difference across a calibrated orifice separating two

chambers.[4]

Pump-down Method: The time taken to evacuate a known volume from a starting pressure to

a target pressure is measured to determine the pumping speed.[4]

The ultimate pressure of the pump with the test fluid is the base pressure achieved after a

prolonged pumping time with no gas inlet.

Fluid Properties

High-Vacuum Performance Metrics

Application Suitability

Vapor Pressure

Ultimate Pressure

determines

Backstreaming/Contamination

influences

Thermal Stability

related to degradation

Pumping Speed

affects efficiency

Chemical Inertness

Suitability for UHV

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.standards.govt.nz/shop/iso-21360-12020
https://www.youtube.com/watch?v=Uj_IuvFubU4
https://cdn.standards.iteh.ai/samples/79940/1724ed7db3de47c8b8a6a2e00df24b64/ISO-21360-1-2020.pdf
https://www.standards.govt.nz/shop/iso-21360-12020
https://www.standards.govt.nz/shop/iso-21360-12020
https://www.standards.govt.nz/shop/iso-21360-12020
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Logical relationship of key performance indicators for high-vacuum fluids.

3. Backstreaming Measurement:

Backstreaming can be quantified using a quartz crystal microbalance (QCM) placed in the

vacuum chamber. The QCM's resonant frequency changes as molecules from the pump fluid

condense on its surface, allowing for a precise measurement of the mass accumulation rate.

4. Thermal Stability Analysis:

Thermogravimetric analysis (TGA) is a common method to determine the thermal stability of a

fluid. A sample is heated at a controlled rate in an inert atmosphere, and its mass is

continuously monitored. The temperature at which significant mass loss occurs indicates the

onset of thermal decomposition.

Experimental Workflow for Fluid Evaluation
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Experimental workflow for evaluating high-vacuum pump fluids.
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For demanding high-vacuum applications where achieving the lowest possible pressures and

maintaining a pristine environment are paramount, Santovac 5 is the demonstrably superior

choice. Its five-ring polyphenyl ether chemistry results in an extremely low vapor pressure,

which directly translates to the ability to achieve ultra-high vacuum and minimizes the risk of

system contamination from backstreaming.

Dodecahydroterphenyl (partially hydrogenated terphenyl) is an excellent high-temperature

heat transfer fluid with notable thermal stability. However, its significantly higher vapor pressure

makes it unsuitable for applications requiring high or ultra-high vacuum. For researchers and

professionals in drug development and other sensitive fields, the selection of a fluid like

Santovac 5, which is specifically designed for UHV environments, is essential for reliable and

accurate results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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